Cas no 668971-34-4 (3-Isoxazolecarboxylic acid, 5-(3-phenylpropyl)-)

• Product Name: 3-Isoxazolecarboxylic acid, 5-(3-phenylpropyl)-
• CAS No: 668971-34-4
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• CID: 1713220
• Update Time: 2024-08-31

3-Isoxazolecarboxylic acid, 5-(3-phenylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxylic acid, 5-(3-phenylpropyl)-
• 5-(3-phenylpropyl)isoxazole-3-carboxylic acid

• Inchi： 1S/C13H13NO3/c15-13(16)12-9-11(17-14-12)8-4-7-10-5-2-1-3-6-10/h1-3,5-6,9H,4,7-8H2,(H,15,16)
• InChI Key： YGHSJLIDMDNPEQ-UHFFFAOYSA-N
• SMILES： O1C(CCCC2=CC=CC=C2)=CC(C(O)=O)=N1

Computed Properties

• Exact Mass: 231.08959

Experimental Properties

• Density: 1.230±0.06 g/cm3(Predicted)
• Boiling Point: 418.6±33.0 °C(Predicted)
• PSA: 63.33
• pka: 3.47±0.10(Predicted)